Cas no 17791-52-5 (N-tert-Butyloxycarbonyl-L-histidine)

N-tert-Butyloxycarbonyl-L-histidine structure

17791-52-5 structure

Product Name:N-tert-Butyloxycarbonyl-L-histidine

CAS No:17791-52-5

MF:C₁₁H₁₇N₃O₄

MW:255.270382642746

MDL:MFCD00065576

CID:50880

PubChem ID:87308

Update Time:2025-04-18

N-tert-Butyloxycarbonyl-L-histidine Chemical and Physical Properties

Names and Identifiers

- BOC-L-Histidine
- Boc-His-OH
- Nalpha-(tert-Butoxycarbonyl)-L-histidine
- N(alpha)-Boc-L-histidine
- N-Boc-L-Histidine
- (2S)-3-(1H-imidazol-5-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
- (S)-2-(tert-butoxycarbonylamino)-3-(1H-imidazol-4-yl)propanoic acid
- Boc-L-His-OH
- Nα-BOC-L-histidine
- A-boc-l-histidine
- Nalpha-BOC-L-Histidine
- N-Boc-histidine
- Nα-(tert-Butoxycarbonyl)-L-histidine
- N-α-Boc-L-histidine
- tert-Butyloxycarbonyl-L-histidine
- N-(tert-Butoxycarbonyl)-L-histidine
- BOC-HIS
- BOC-HISTIDINE
- BOC-L-HISTIDINE-OH
- n(à)-boc-l-histidine
- N(ɑ)-Boc-L-histidine
- Boc-His-OH 99%
- N-tert-Butyloxycarbonyl-L-histidine
- Na-Boc-L-histidine
- AC-19270
- (TERT-BUTOXYCARBONYL)-L-HISTIDINE
- AKOS015924146
- CS-W008134
- (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(1H-imidazol-5-yl)propanoic acid
- N-.alpha.-t-Boc-L-histidine
- DTXSID80170396
- AKOS016002035
- N-(tert-Butoxycarbonyl)histidine, (L)-
- AKOS015892670
- N.alpha.-boc-L-histidine
- EN300-267448
- N-t-butoxycarbonylhistidine
- 2-[(tert-butoxy)carbonylamino]-3-imidazol-5-ylpropanoic acid
- L-Histidine, N-[(1,1-dimethylethoxy)carbonyl]-
- (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(1H-imidazol-4-yl)propanoic acid
- CHEMBL1222274
- N-t-butoxycarbonyl-L-histidine
- NSC 334942
- MFCD00065576
- HY-W008134
- EINECS 241-768-9
- Boc-His-OH, puriss., >=99.0% (T)
- Q-101819
- SCHEMBL214302
- N-t-Butoxycarbonyl-(L)-histidine
- AMY22586
- N-.alpha.-(tert-Butoxycarbonyl)-L-histidine
- N-alpha-t-Butyloxycarbonyl-L-histidine (Boc-L-His-OH)
- 17791-52-5
- NS00025868
- B1634
- AS-12137
- N-[(1,1-dimethylethoxy)carbonyl]-L-histidine
- Boc-His-OH, 99%
- DTXCID4092887
- N-alpha-t-Boc-L-histidine
- DB-030138
- L-Histidine, N-((1,1-dimethylethoxy)carbonyl)-
- N-alpha-(tert-Butoxycarbonyl)-L-histidine
- (2S)-2-[(tert-butoxycarbonyl)amino]-3-(1H-imidazol-4-yl)propanoic acid
- MDL： MFCD00065576
- Inchi： 1S/C11H17N3O4/c1-11(2,3)18-10(17)14-8(9(15)16)4-7-5-12-6-13-7/h5-6,8H,4H2,1-3H3,(H,12,13)(H,14,17)(H,15,16)/t8-/m0/s1
- InChI Key： AYMLQYFMYHISQO-QMMMGPOBSA-N
- SMILES： O(C(N[C@H](C(=O)O)CC1=CN=CN1)=O)C(C)(C)C
- BRN： 755289

Computed Properties

Exact Mass: 255.12200
Monoisotopic Mass: 255.121906
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 18
Rotatable Bond Count: 7
Complexity: 314
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 4
XLogP3: 0.7
Topological Polar Surface Area: 104

Experimental Properties

Color/Form: Uncertain
Density: 1.2235 (rough estimate)
Melting Point: 195 °C (dec.) (lit.)
Boiling Point: 522.2℃ at 760 mmHg
Flash Point: 269.6±28.7 °C
Refractive Index: 26 ° (C=1, MeOH)
PSA: 104.31000
LogP: 1.32100
Specific Rotation: 25.5 º (c=1, MeOH 25 ºC)
Optical Activity: [α]20/D +26°, c = 1 in methanol
Solubility: Uncertain

N-tert-Butyloxycarbonyl-L-histidine Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： S24/25
Hazardous Material Identification：
Storage Condition：Store at room temperature
Risk Phrases：R20/21/22
Safety Term：S24/25

N-tert-Butyloxycarbonyl-L-histidine Customs Data

HS CODE：2933290090
Customs Data：

China Customs Code:
2933290090

Overview:

2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

N-tert-Butyloxycarbonyl-L-histidine Pricemore >>

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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B105763-100g	N-tert-Butyloxycarbonyl-L-histidine	17791-52-5	98%	100g	¥542.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B105763-1g	N-tert-Butyloxycarbonyl-L-histidine	17791-52-5	98%	1g	¥31.90	2023-09-04
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N-tert-Butyloxycarbonyl-L-histidine Production Method

N-tert-Butyloxycarbonyl-L-histidine Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:17791-52-5)N-tert-Butyloxycarbonyl-L-histidine

Order Number:A812311

Stock Status:in Stock

Quantity:500g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 04:57

Price ($):373.0

Email:sales@amadischem.com

Product Official Link

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